Cas no 674338-82-0 (N2-3-(morpholin-4-yl)propyl-5-nitro-N4-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine)

• Product Name: N2-3-(morpholin-4-yl)propyl-5-nitro-N4-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine
• CAS No: 674338-82-0
• MF: C₁₆H₂₇N₇O₄
• MW: 381.430082559586
• CID: 5476126
• Update Time: 2025-08-03

N2-3-(morpholin-4-yl)propyl-5-nitro-N4-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• N~2~-[3-(morpholin-4-yl)propyl]-5-nitro-N~4~-(tetrahydrofuran-2-ylmethyl)pyrimidine-2,4,6-triamine
• N2-3-(morpholin-4-yl)propyl-5-nitro-N4-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine

• Inchi： 1S/C16H27N7O4/c17-14-13(23(24)25)15(19-11-12-3-1-8-27-12)21-16(20-14)18-4-2-5-22-6-9-26-10-7-22/h12H,1-11H2,(H4,17,18,19,20,21)
• InChI Key： IJHPLMOPTUXWIX-UHFFFAOYSA-N
• SMILES： C1(NCCCN2CCOCC2)=NC(N)=C([N+]([O-])=O)C(NCC2CCCO2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N2-3-(morpholin-4-yl)propyl-5-nitro-N4-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine

Introduction to N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine (CAS No. 674338-82-0)

N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine, identified by its CAS number 674338-82-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of morpholine and oxolane moieties, contribute to its unique chemical properties and biological interactions.

The morpholine group in the molecule is a key structural determinant that influences its pharmacokinetic behavior and binding affinity to biological targets. Morpholine derivatives are well-documented for their role in enhancing drug solubility and bioavailability, which are critical factors in the development of novel therapeutic agents. In contrast, the oxolane ring introduces a additional layer of complexity to the compound's structure, potentially affecting its metabolic stability and interaction with enzymes. These structural elements make N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with enhanced therapeutic efficacy. Pyrimidines are fundamental building blocks in nucleic acid synthesis and have been extensively explored for their antiviral, anticancer, and antimicrobial properties. The nitro group present in this compound's structure is another critical feature that can influence its reactivity and biological activity. Nitroaromatic compounds have been studied for their potential as prodrugs or as intermediates in the synthesis of more complex molecules.

The triamine functionality in N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine further contributes to its versatility as a pharmacological entity. Amines are known for their ability to form hydrogen bonds and interact with various biological targets, making them crucial for drug design. The presence of multiple amine groups can enhance the compound's binding affinity and selectivity towards specific receptors or enzymes. This feature is particularly relevant in the context of developing targeted therapies that aim to modulate specific biological pathways.

The synthesis of N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the pyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the morpholine and oxolane moieties, followed by nitration and further modifications to achieve the desired final structure. Each step in the synthesis must be meticulously controlled to avoid unwanted side reactions and impurities.

The pharmacological profile of N2-3-(morpholin-4-ylpropyl)-5-nitro-N4-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine is currently under investigation in several preclinical studies. Preliminary findings suggest that this compound exhibits promising activity against various disease models, including cancer and infectious diseases. The morpholine group appears to enhance its ability to cross cell membranes, while the nitro group may contribute to its cytotoxic effects against tumor cells. Additionally, the oxolane moiety could play a role in modulating enzyme activity or protein interactions relevant to these diseases.

In conclusion, N2-3-(morpholin-4-y